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Compound of Interest

Compound Name: 1-Bromononane-d3

Cat. No.: B12396705

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the molecular weight of 1-Bromononane-
d3, a deuterated version of 1-bromononane. The inclusion of deuterium isotopes is a common
strategy in drug development to alter metabolic pathways and in scientific research for tracing
and spectroscopic studies.

Data Presentation: Molecular Weights

The following table summarizes the key molecular weight information for 1-bromononane and
its deuterated isotopologue, 1-bromononane-d3, along with the relevant isotopes.

Compound/isotope Molecular Formula Molecular Weight ( g/mol )
1-Bromononane CoH19Br 207.15[1][2][31[4]

Hydrogen (Protium) H ~1.008

Deuterium D or2H ~2.014

1-Bromononane-d3 CoH16D3Br ~210.17

Methodology for Molecular Weight Calculation

The molecular weight of 1-bromononane-d3 is calculated by substituting the mass of three
protium (*H) atoms with three deuterium (*H or D) atoms in the non-deuterated 1-bromononane
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molecule.

1. Base Molecular Formula and Weight:

e The molecular formula for standard 1-bromononane is CoH19Br.

e |ts calculated molecular weight is approximately 207.15 g/mol .

2. Isotopic Substitution:

e The designation "-d3" signifies the replacement of three hydrogen atoms with three
deuterium atoms.

e The resulting molecular formula is CoH16D3Br.

3. Calculation:

o Atomic weight of Hydrogen (H): ~1.008 g/mol

o Atomic weight of Deuterium (D): ~2.014 g/mol

e Mass increase per substitution: 2.014 g/mol - 1.008 g/mol = 1.006 g/mol

» Total mass increase for three substitutions: 3 * 1.006 g/mol = 3.018 g/mol

o Calculated Molecular Weight of 1-Bromononane-d3: 207.15 g/mol + 3.018 g/mol = 210.168

g/mol

An alternative calculation based on the sum of atomic weights of the constituent atoms (9 x
Carbon, 16 x Hydrogen, 3 x Deuterium, 1 x Bromine) yields a similar result.

Visualization of Molecular Composition

The following diagram illustrates the logical relationship of the elemental components
contributing to the final molecular weight of 1-Bromononane-d3.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b12396705?utm_src=pdf-body
https://www.benchchem.com/product/b12396705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular Weight Composition of 1-Bromononane-d3

Elemental Components

Carbon (C) Hydrogen (H) Deuterium (D) Bromine (Br)

9 atoms 16 atoms 3 atoms 1 atom
\ \ / /
\ \ /
\ Atoml\g Weights (gﬁnol) /
~108.10 ~16.13 ~6.04 ~79.90
\ /

Total Molecular Weight
~210.17 g/mol

Click to download full resolution via product page

Caption: Compositional breakdown for 1-Bromononane-d3 molecular weight.

Note: Experimental protocols and signaling pathways are not applicable to the determination of
a compound's molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Molecular Weight of 1-Bromononane-
d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396705#1-bromononane-d3-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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